Cas no 24967-79-1 (2,4,6-Tribromo-3-methoxyphenol)

• Product Name: 2,4,6-Tribromo-3-methoxyphenol
• CAS No: 24967-79-1
• MF: C₇H₅Br₃O₂
• MW: 360.825400114059
• MDL: MFCD00075805
• CID: 820937
• Update Time: 2026-04-29

2,4,6-Tribromo-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromo-3-methoxyphenol
• 2,4,6-Tribrom-3-methoxy-phenol
• 2,4,6-tribromo-3-methoxy-phenol
• 2,4,6-tribromo-4-methoxyphenol
• 2.4.6-Tribrom-3-hydroxy-1-methoxy-benzol
• 2.4.6-Tribrom-resorcin-monomethylaether
• 3-methoxy-2,4,6-tribromophenol
• Methyl-(2.4.6-tribrom-3-hydroxy-phenyl)-aether
• Phenol,2,4,6-tribromo-3-methoxy

• MDL： MFCD00075805

Computed Properties

• Exact Mass: 357.78400

Experimental Properties

• PSA: 29.46000
• LogP: 3.68830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2,4,6-Tribromo-3-methoxyphenol

Introduction to 2,4,6-Tribromo-3-methoxyphenol (CAS No. 24967-79-1) in Modern Chemical Research

2,4,6-Tribromo-3-methoxyphenol, identified by its Chemical Abstracts Service (CAS) number 24967-79-1, is a brominated aromatic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its three bromine atoms and a methoxy group on a phenolic ring, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development. The presence of multiple bromine substituents enhances its reactivity, making it a versatile building block for more complex molecular architectures.

The synthesis and applications of 2,4,6-tribromo-3-methoxyphenol have been extensively studied due to its potential in medicinal chemistry. Researchers have explored its role as a precursor in the preparation of various pharmacologically active compounds. The bromine atoms in this molecule can be selectively replaced or modified through different reaction pathways, allowing for the introduction of additional functional groups and the creation of novel derivatives. This flexibility has made it particularly useful in the development of antimicrobial agents, where structural modifications can influence biological activity.

In recent years, advancements in organochemistry have led to innovative methods for the functionalization of 2,4,6-tribromo-3-methoxyphenol. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have opened new avenues for its utilization. For instance, studies have demonstrated its effectiveness in generating biaryl compounds, which are known for their broad spectrum of biological activities. These transformations not only expand the synthetic toolbox but also provide access to structurally diverse compounds with potential therapeutic benefits.

The pharmacological significance of 2,4,6-tribromo-3-methoxyphenol has been further highlighted by recent research in natural product-inspired drug design. Researchers have leveraged its structural motif to mimic bioactive molecules found in plants and microorganisms. By incorporating similar halogenated aromatic structures into synthetic analogs, scientists aim to develop novel drugs with improved efficacy and reduced side effects. This approach aligns with the growing trend toward green chemistry and sustainable drug discovery.

Moreover, the analytical characterization of 2,4,6-tribromo-3-methoxyphenol has seen significant advancements with the advent of modern spectroscopic techniques. High-resolution nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have enabled precise structural elucidation and purity assessment. These tools are crucial for ensuring the quality and consistency of compounds used in research and industrial applications. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and reactivity of this compound.

The industrial applications of 2,4,6-tribromo-3-methoxyphenol extend beyond pharmaceuticals into materials science and agrochemicals. Its ability to serve as a precursor for flame retardants underscores its versatility. The incorporation of brominated aromatic compounds into polymers enhances their fire resistance properties without compromising material integrity. Similarly, in agrochemicals, derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in pests.

Recent studies have also explored the environmental impact of 2,4,6-tribromo-3-methoxyphenol and its derivatives. While brominated compounds are widely used due to their beneficial properties, their persistence in the environment raises concerns about bioaccumulation and ecological toxicity. Researchers are actively investigating strategies to minimize environmental release while maintaining efficacy. Biodegradation studies and green synthesis methods are being developed to address these challenges.

In conclusion, 2,4,6-Tribromo-3-methoxyphenol (CAS No. 24967-79-1) remains a cornerstone in chemical research due to its unique reactivity and broad applicability. Its role as an intermediate in drug development continues to inspire innovative synthetic approaches, while advancements in analytical techniques ensure precise characterization. As industries seek sustainable solutions, 2,4,6-tribromo-3-methoxyphenol will likely remain at the forefront of scientific exploration.